- Cyclization of citronellal in a supercritical solvent in a flow reactor in the presence of Al2O3, Russian Journal of Physical Chemistry A, 2012, 86(12), 1917-1919
Cas no 138-86-3 (Limonene)
Limonene structure
Product Name:Limonene
CAS No:138-86-3
MF:C10H16
MW:136.234043121338
MDL:MFCD00062992
CID:36410
PubChem ID:24902101
Update Time:2025-04-18
Limonene Chemical and Physical Properties
Names and Identifiers
-
- dipentene
- Limonene
- Cinene
- 1-Methyl-4-(1-methylethenyl)cyclohexene
- Cyclohexene, 1-methyl-4-(1-methylethenyl)-
- (+/-)-Limonene
- (±)-p-Mentha-1,8-diene
- Ciene
- Cinen
- Depanol
- Dipanol
- dycom
- Eulimen
- Nesol
- p-menth-1,8-diene
- p-mentha-1,8-diene
- Unitene
- 4-(1-Methylethenyl)-1-methyl-cyclohexene
- 4-Isopropenyl-1-methyl-1-cyclohexene
- Cajeputene
- Cyclil decene
- Terpodiene
- C06078
- DL-Limonene
- (+)-S-Carvone
- (-)-Limonene
- (S)-(-)-p-mentha-1,8-diene
- Kautschin
- (4S)-limonene
- (+-)-(RS)-limonene
- 4alphaH-p-mentha-1,8-diene
- (4R)-4-isopropenyl-1-methylcyclohexene
- (+)-(4R)-Limonene
- 4-isopropenyl-1-methylcyclohexene
- (R)-4-isopropenyl-1-methyl-1-cyclohexene
- (R)-(+)-limonene
- D-Limonen
- (S)-1-methyl-4-(1-methylethenyl)cyclohexene
- (-)-(S)-Limonene
- L-Limonen
- (R)-p-mentha-1,8-diene
- (+)-Limonene
- 4betaH-p-mentha-1,8-diene
- (R)-(+)-p-mentha-1,8-diene
- (4R)-limonene
- d-limonene
- d-(+)-Limonene
- (4S)-1-methyl-4-isopropenylcyclohex-1-ene
- (-)-(4S)-Limonene
- (4R)-1-methyl-4-isopropenylcyclohex-1-ene
- (4S)-4-isopropenyl-1-methylcyclohexene
- (R)-1-methyl-4-(1-methylethenyl)cyclohexene
- (+)-4-isopropenyl-1-methylcyclohexene
- (S)-p-mentha-1,8-diene
- (+)-(R)-Limonene
- 1,8-p-menthadiene
- L-limonene
-
- MDL： MFCD00062992
- Inchi： 1S/C10H16/c1-8(2)10-6-4-9(3)5-7-10/h4,10H,1,5-7H2,2-3H3
- InChI Key： XMGQYMWWDOXHJM-UHFFFAOYSA-N
- SMILES： C(C1CC=C(C)CC1)(C)=C
Computed Properties
- Exact Mass: 136.12500
- Monoisotopic Mass: 136.125201
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 163
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3.4
- Topological Polar Surface Area: 0
Experimental Properties
- Color/Form: Oil
- Density: 0.86 g/mL at 20 °C(lit.)
- Melting Point: -96°C(lit.)
- Boiling Point: 178°C
- Flash Point: Fahrenheit: 109.4 ° f
Celsius: 43 ° c - Refractive Index: n20/D 1.473(lit.)
- Water Partition Coefficient: <1 g/100mL
- Stability/Shelf Life: Stable. Flammable. Incompatible with strong oxidizing agents.
- PSA: 0.00000
- LogP: 3.30890
- Solubility: Insoluble in water, miscible in ethanol and ether. [13]
- Merck: 5493
- Vapor Pressure: 1 mmHg ( 20 °C)
- Color/Form: 2000 μg/mL in methanol
Limonene Security Information
-
Symbol:
- Prompt：dangerous
- Signal Word：Warning
- Hazard Statement： H226,H315,H317,H410
- Warning Statement： P273,P280,P501
- Hazardous Material transportation number：UN 2052 3/PG 3
- WGK Germany：2
- Hazard Category Code： 10-38-43-50/53
- Safety Instruction： S24-S37-S60-S61
- FLUKA BRAND F CODES：8-10-23
- RTECS：OS8100000
-
Hazardous Material Identification：
- Explosive Limit：0.7-6.1%, 150°F
- HazardClass：3
- PackingGroup：III
- TSCA：Yes
- Storage Condition：Pure form -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
- Safety Term：3
- Packing Group：III
- Risk Phrases：R10; R38; R43; R50/53
- Packing Group：III
- Hazard Level：3
Limonene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 334111-1L |
Limonene |
138-86-3 | 1l |
¥291.03 | 2023-12-08 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 334111-4L |
Limonene |
138-86-3 | technical, for use as solvent (for the paint industry), mixture of various terpenes | 4L |
￥904.71 | 2022-02-24 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D807063-2.5L |
Cinene |
138-86-3 | 95% | 2.5L |
1,780.00 | 2021-05-17 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D807064-5L |
Cinene |
138-86-3 | 5L |
612.00 | 2021-05-17 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | W524905-SAMPLE-K |
Limonene |
138-86-3 | mixture of isomers | 587.6 | 2021-05-17 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | W524905-1KG-K |
Limonene |
138-86-3 | mixture of isomers | 1KG |
1014.38 | 2021-05-17 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | CRM40448 |
Limonene |
138-86-3 | certified reference material, 2000μg/mL in methanol, ampule of 1mL | 1ML |
￥1379.01 | 2022-02-22 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | L0046-500ML |
(±)-Limonene |
138-86-3 | >95.0%(GC) | 500ml |
¥855.00 | 2024-07-12 | |
| TRC | L461753-1g |
(±)-Limonene |
138-86-3 | 1g |
$ 64.00 | 2023-09-07 | ||
| TRC | L461753-5g |
(±)-Limonene |
138-86-3 | 5g |
$ 86.00 | 2023-09-07 |
Limonene Production Method
Production Method 1
Reaction Conditions
1.1C:Al2O3, S:CO2, S:Me(CH2)4Me, 190°C, 190 atm
Reference
Production Method 2
Production Method 3
Reaction Conditions
1.1C:161337-67-3, 0.5 h, 110°C, 60 mmHg
Reference
- Transition metal triflate catalyzed conversion of alcohols, ethers and esters to olefins, RSC Advances, 2018, 8(27), 15111-15118
Production Method 4
Production Method 5
Reaction Conditions
1.1R:Isopentadiene, C:192572-52-4, C:Ni acetylacetonate, S:PhMe, 1 h, rt; -10 - -5°C
1.2R:Al(i-Bu)3, 30 min, -10 - -5°C; 30 min, -10°C
1.31 h, -10 - 10°C; 8 h, 36-42°C
1.4R:HCl, S:H2O, 15-20°C
1.2R:Al(i-Bu)3, 30 min, -10 - -5°C; 30 min, -10°C
1.31 h, -10 - 10°C; 8 h, 36-42°C
1.4R:HCl, S:H2O, 15-20°C
Reference
- Pyrylium salts with long alkyl substituents. 11. Pyridines with long alkyl substituents as ligands in oligomerization of isoprene, Revue Roumaine de Chimie, 2006, 51(7-8), 735-741
Limonene Raw materials
Limonene Preparation Products
- γ-Terpinene (99-85-4)
- Cyclohexene,4-methyl-1-(1-methylethyl)- (500-00-5)
- Alloocimene (673-84-7)
- b-Ocimene (>90%) (13877-91-3)
- Cyclohexene, 4-methyl-1-(1-methylethenyl)- (586-67-4)
- Cyclohexene, 1,2,3,3-tetramethyl- (3949-35-7)
- α-terpinene (99-86-5)
- (E,Z)-2,6-dimethylocta-2,4,6-triene (7216-56-0)
- b-Myrcene (>90%) (123-35-3)
- Limonene (138-86-3)
- Cyclohexene, 1,5,5,6-tetramethyl- (3757-05-9)
Limonene Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:138-86-3)DL-Limonene
Order Number:sfd4763
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:33
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:138-86-3)DL-Limonene
Order Number:LE4574;LE13709
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:46
Price ($):discuss personally
Email:18501500038@163.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:138-86-3)Limonene
Order Number:A1234026
Stock Status:in Stock
Quantity:100mg/500mg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 22:14
Price ($):163/489
Email:sales@amadischem.com
Limonene Related Literature
-
1. Ring opening of (–)-pin-2(10)-ene with iodineD. H. R. Barton,I. A. Blair,P. D. Magnus J. Chem. Soc. Perkin Trans. 1 1972 614
-
2. Synthesis of (±)-camphorJohn C. Fairlie,Gordon L. Hodgson,Thomas Money J. Chem. Soc. Perkin Trans. 1 1973 2109
-
3. Structure and synthesis of a new ketone from Cedrus species; some new constituents of C. atlantica ManetDavid R. Adams,Surendra P. Bhatnagar,Richard C. Cookson J. Chem. Soc. Perkin Trans. 1 1975 1502
-
David H. Grayson Nat. Prod. Rep. 2000 17 385
-
Lumír O. Hanu?,Susanna Tchilibon,Datta E. Ponde,Aviva Breuer,Ester Fride,Raphael Mechoulam Org. Biomol. Chem. 2005 3 1116
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